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Compound of Interest

Compound Name: Bbm-928 A

Cat. No.: B015856 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the available preclinical data on

Bbm-928 A, a quinoline-containing cyclic depsipeptide antibiotic with demonstrated antitumor

properties. The information presented herein is synthesized from foundational studies

conducted in the early 1980s, which established the primary mechanism of action and initial

antitumor profile of this compound. This document aims to serve as a resource for researchers

and drug development professionals interested in the potential therapeutic applications of

Bbm-928 A.

Core Concepts: Mechanism of Action and Molecular
Structure
Bbm-928 A is an antitumor antibiotic produced by an actinomycete strain.[1] Structurally, it is a

cyclic decadepsipeptide that features a 3-hydroxy-6-methoxyquinaldic acid chromophore.[2] It

is a monoacetyl derivative of Bbm-928 B.[1]

The primary mechanism of action of Bbm-928 A is its interaction with deoxyribonucleic acid

(DNA).[3] It acts as a bifunctional intercalating agent, a mechanism it shares with other

antibiotics like echinomycin.[2][3] This interaction involves the insertion of its two substituted

quinoline rings into the DNA double helix.[3] This bifunctional intercalation leads to a significant

unwinding of the superhelical structure of DNA.[3]
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The following diagram illustrates the proposed mechanism of DNA intercalation by Bbm-928 A.
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Mechanism of Action: Bbm-928 A DNA Intercalation
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Experimental Workflow: In Vivo Antitumor Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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